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Compound of Interest

Compound Name: Mycothiazole

Cat. No.: B1237078 Get Quote

IMMEDIATE SAFETY NOTICE: Mycothiazole (also known as Myxothiazol) is a highly

hazardous substance that is fatal if swallowed, toxic in contact with skin, and fatal if inhaled. It

causes severe skin burns, eye damage, and is very toxic to aquatic life with long-lasting effects.

[1] Extreme caution and adherence to strict safety protocols are mandatory when handling this

chemical.

This guide provides essential safety and logistical information for the proper handling and

disposal of Mycothiazole in a laboratory setting. The procedures outlined are based on safety

data sheets and general hazardous waste management principles.

Immediate Safety and Handling
Before handling Mycothiazole, it is crucial to be familiar with its significant hazards. This

chemical is classified as acutely toxic, corrosive, and an environmental hazard.[1][2]

Personal Protective Equipment (PPE):

Hand Protection: Wear inspected, chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with laboratory practices.[3]

Eye/Face Protection: Use safety glasses with side-shields and a face shield.[3] An eye-wash

station must be readily accessible.[2]
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Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin

contact.[3]

Respiratory Protection: A suitable respirator is required when dusts are generated or if

ventilation is inadequate.[1] All handling of Mycothiazole solids should occur in a certified

chemical fume hood.[1]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or physician. Rinse mouth. Do NOT

induce vomiting.[3][4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and immediately call an ophthalmologist.

[1]

If Inhaled: Remove person to fresh air. Immediately call a physician. If breathing stops, apply

artificial respiration.[1]

Storage: Store in a cool, dry, and well-ventilated place.[1][3] The container must be tightly

closed.[1] Mycothiazole is air-sensitive and should be stored under an inert gas.[1] It should

be stored locked up or in an area accessible only to qualified personnel.[1]

Hazard Classification Summary
The following table summarizes the quantitative hazard data for Mycothiazole based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 2 / 3

H300: Fatal if swallowed /

H301: Toxic if swallowed[1][2]

[3]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Skin Corrosion Sub-category 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage[1]

Skin Sensitization Sub-category 1A
H317: May cause an allergic

skin reaction[1]

Aquatic Hazard (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Proper Disposal Procedures
Disposal of Mycothiazole and its containers must be treated as hazardous waste and

conducted in strict accordance with all local, state, and federal regulations.[2] Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[4]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste Mycothiazole (unused product, contaminated materials) in a designated,

compatible, and properly sealed hazardous waste container.[3][5]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:
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Clearly label the waste container with the words "Hazardous Waste" and identify the

contents as "Mycothiazole".[6]

Spill Management:

In the event of a spill, evacuate personnel to a safe area.[2][3]

Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand, diatomite,

universal binders).[2][7]

Carefully sweep or scoop up the absorbed material, place it into a sealed container, and

label it for hazardous waste disposal.[3]

Avoid creating dust.[1]

Prevent the spill from entering drains or waterways.[3][4]

Container Disposal:

Empty containers are also considered hazardous waste.[6]

If the container held an acutely hazardous waste (P-list), it must be triple-rinsed with a

suitable solvent.[6][8]

Collect all rinsate from the cleaning process as hazardous waste.[8]

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed professional

waste disposal service or your institution's EHS department.[3]

Disposal methods may include dissolving the material in a combustible solvent and

burning in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Protocols:

Detailed experimental protocols for the chemical neutralization or deactivation of Mycothiazole
at a laboratory scale are not readily available in the reviewed literature. The standard and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1237078?utm_src=pdf-body
https://ehs.uc.edu/Advisories/Advisory_7_3.PDF
https://file.medchemexpress.com/batch_PDF/HY-112177/Myxothiazol-SDS-MedChemExpress.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/myxothiazol.pdf
https://file.medchemexpress.com/batch_PDF/HY-112177/Myxothiazol-SDS-MedChemExpress.pdf
https://www.keim.com/data/products/1241/721/SDB_LS-PRO_EN-DE.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/myxothiazol.pdf
https://www.sigmaaldrich.com/HU/hu/sds/aldrich/725765
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/myxothiazol.pdf
https://www.fishersci.com/store/msds?partNumber=AC459970250&countryCode=US&language=en
https://ehs.uc.edu/Advisories/Advisory_7_3.PDF
https://ehs.uc.edu/Advisories/Advisory_7_3.PDF
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/myxothiazol.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/myxothiazol.pdf
https://www.benchchem.com/product/b1237078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


required procedure is to dispose of it as hazardous waste through a licensed contractor.[2][3][9]

Any in-lab treatment of hazardous waste requires specific regulatory approval and should only

be performed by trained personnel following a validated protocol.[10]

Mycothiazole Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Mycothiazole waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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